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Introduction
Myosin, the molecular motor of muscle, is a hexameric protein complex responsible for

generating the force required for muscle contraction. The myosin heavy chain (MHC) is the

largest subunit and contains the motor domain that hydrolyzes ATP and interacts with actin.

Under various physiological and pathological conditions, the MHC can be cleaved into smaller

fragments. These fragments, both classic laboratory-generated and those produced in vivo,

have distinct functions that provide insight into muscle contraction, regulation, and disease.

This technical guide provides an in-depth exploration of the functions of myosin heavy chain

fragments, summarizing key quantitative data, detailing experimental protocols, and visualizing

relevant biological pathways.

Generation and Function of Myosin Heavy Chain
Fragments
Myosin heavy chain fragments are generated through proteolytic cleavage, either intentionally

in experimental settings or as a consequence of cellular processes.
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Classical Proteolytic Fragments
Limited proteolysis of purified myosin II with enzymes like trypsin and papain has been

instrumental in dissecting the structure-function relationship of the myosin molecule.

Heavy Meromyosin (HMM): Generated by brief trypsin digestion, HMM comprises the two

globular head domains (S1) and the proximal portion of the tail (S2). HMM is soluble at low

ionic strength and retains the actin-binding and ATPase activities of the intact myosin

molecule. It is a double-headed fragment.[1]

Light Meromyosin (LMM): The C-terminal rod-like portion of the myosin heavy chain, LMM is

responsible for the assembly of myosin molecules into the thick filaments that form the

backbone of the sarcomere.[1]

Subfragment-1 (S1): Further digestion of HMM with papain cleaves the S2 portion, yielding

the S1 fragment. S1 represents a single myosin head and contains the complete motor

domain, including the actin-binding site and the nucleotide-binding pocket responsible for

ATP hydrolysis.[1]

Subfragment-2 (S2): The S2 fragment is the helical rod-like region that connects the S1

heads to the LMM tail. It is believed to act as a flexible lever arm.

The process of proteolytic cleavage of myosin can be visualized as follows:
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Prepare Flow Cell

Adsorb Myosin Fragments (HMM or S1)

Block Surface with BSA

Introduce Fluorescent Actin Filaments
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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